Cas no 218921-35-8 (2-(6-oxo-1,6-dihydropyrimidin-1-yl)acetonitrile)

2-(6-Oxo-1,6-dihydropyrimidin-1-yl)acetonitrile is a versatile pyrimidine derivative characterized by its reactive nitrile group and keto functionality. This compound serves as a valuable intermediate in organic synthesis, particularly in the construction of heterocyclic frameworks. The presence of both electron-withdrawing (nitrile) and electron-donating (carbonyl) groups enhances its reactivity in nucleophilic addition and cyclization reactions. Its structural features make it suitable for pharmaceutical applications, including the development of nucleoside analogs and enzyme inhibitors. The compound exhibits good stability under standard conditions while maintaining sufficient reactivity for further functionalization. Its molecular architecture allows for selective modifications at multiple sites, enabling diverse synthetic applications in medicinal chemistry and materials science.

2-(6-oxo-1,6-dihydropyrimidin-1-yl)acetonitrile structure

218921-35-8 structure

Product Name:2-(6-oxo-1,6-dihydropyrimidin-1-yl)acetonitrile

CAS No:218921-35-8

MF:C₆H₅N₃O

MW:135.123400449753

MDL:MFCD18804378

CID:243546

PubChem ID:45087635

Update Time:2025-07-02

2-(6-oxo-1,6-dihydropyrimidin-1-yl)acetonitrile Chemical and Physical Properties

Names and Identifiers

- 1(6H)-Pyrimidineacetonitrile,6-oxo-
- 1(6H)-Pyrimidineacetonitrile,6-oxo-(9CI)
- 2-(6-oxopyrimidin-1-yl)acetonitrile
- 2-(6-oxo-1,6-dihydropyrimidin-1-yl)acetonitrile
- AKOS013080657
- EN300-3432195
- 2-(6-Oxopyrimidin-1(6H)-yl)acetonitrile
- 218921-35-8
- MDL： MFCD18804378
- Inchi： 1S/C6H5N3O/c7-2-4-9-5-8-3-1-6(9)10/h1,3,5H,4H2
- InChI Key： KSBJZNSAJHJXSR-UHFFFAOYSA-N
- SMILES： O=C1C=CN=CN1CC#N

Computed Properties

Exact Mass: 135.04335
Monoisotopic Mass: 135.043
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 10
Rotatable Bond Count: 1
Complexity: 245
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 56.5A^2
XLogP3: -0.7

Experimental Properties

PSA: 56.46

2-(6-oxo-1,6-dihydropyrimidin-1-yl)acetonitrile Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Enamine	EN300-3432195-1g	2-(6-oxo-1,6-dihydropyrimidin-1-yl)acetonitrile	218921-35-8	95%	1g	$728.0	2023-09-03
Enamine	EN300-3432195-5g	2-(6-oxo-1,6-dihydropyrimidin-1-yl)acetonitrile	218921-35-8	95%	5g	$2110.0	2023-09-03
Enamine	EN300-3432195-10g	2-(6-oxo-1,6-dihydropyrimidin-1-yl)acetonitrile	218921-35-8	95%	10g	$3131.0	2023-09-03
Enamine	EN300-3432195-0.05g	2-(6-oxo-1,6-dihydropyrimidin-1-yl)acetonitrile	218921-35-8	95%	0.05g	$168.0	2023-09-03
Enamine	EN300-3432195-0.1g	2-(6-oxo-1,6-dihydropyrimidin-1-yl)acetonitrile	218921-35-8	95%	0.1g	$252.0	2023-09-03
Enamine	EN300-3432195-0.25g	2-(6-oxo-1,6-dihydropyrimidin-1-yl)acetonitrile	218921-35-8	95%	0.25g	$361.0	2023-09-03
Enamine	EN300-3432195-0.5g	2-(6-oxo-1,6-dihydropyrimidin-1-yl)acetonitrile	218921-35-8	95%	0.5g	$569.0	2023-09-03
Enamine	EN300-3432195-1.0g	2-(6-oxo-1,6-dihydropyrimidin-1-yl)acetonitrile	218921-35-8	95%	1.0g	$728.0	2023-07-07
Enamine	EN300-3432195-2.5g	2-(6-oxo-1,6-dihydropyrimidin-1-yl)acetonitrile	218921-35-8	95%	2.5g	$1428.0	2023-09-03
Enamine	EN300-3432195-5.0g	2-(6-oxo-1,6-dihydropyrimidin-1-yl)acetonitrile	218921-35-8	95%	5.0g	$2110.0	2023-07-07